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Compound of Interest

Compound Name: 1,1,1-Trifluoro-3-iodopropane

Cat. No.: B7725354

Compound Identification and Physicochemical
Profile

1,1,1-Trifluoro-3-iodopropane is a halogenated hydrocarbon utilized as a building block in
organic synthesis, particularly in the introduction of trifluoroethyl groups in the development of
novel pharmaceutical compounds. Its unique combination of a trifluoromethyl group and an
iodo group makes it a valuable, yet hazardous, reagent that demands careful management.

A thorough understanding of its physical and chemical properties is the foundation of a robust
safety protocol. These characteristics dictate its behavior under various laboratory conditions
and inform decisions regarding storage, handling, and emergency response.

Table 1: Physicochemical Properties of 1,1,1-Trifluoro-3-iodopropane
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Property Value Source
Molecular Formula CsHaFsl [1112][3]
Molecular Weight 223.96 g/mol [1][4]
CAS Number 460-37-7 [3]
Appearance Clear C(.)Iorless to pink/light 214
yellow liquid

Boiling Point 80-90°C [1][4]
Density ~1.911 - 2.0 g/mL at 25 °C [1114]
Flash Point >113 °C (>230 °F) [2]

Vapor Pressure

64.9 mmHg at 25°C

[11(21[4]

Refractive Index

~1.42 - 1.432 (n20/D)

[1]2]

Synonyms

3,3,3-Trifluoropropy! lodide

Note: The pinkish hue can develop over time due to light sensitivity, a common characteristic of

iodo-compounds, indicating potential slow decomposition and release of iodine.

Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. 1,1,1-Trifluoro-3-iodopropane is classified

as an irritant, a determination based on its chemical reactivity and observed effects.[4][5]

The primary hazards are:

e H315: Causes skin irritation.[4][5][6]

o H319: Causes serious eye irritation.[4][5][6]

o H335: May cause respiratory irritation.[4][5][6]

The signal word associated with this compound is "Warning".[4][5] This classification stems

from the electrophilic nature of the carbon-iodine bond and the potential for the compound to
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react with biological nucleophiles on the skin, in the eyes, and within the respiratory tract,
leading to an inflammatory response.
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Engineering Controls
(Fume Hood)
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Caption: Hierarchy of controls for managing chemical exposure.
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Engineering Controls: All manipulations of 1,1,1-Trifluoro-3-iodopropane must be conducted

within a certified chemical fume hood. [4]This is the primary engineering control to mitigate the

risk of respiratory irritation by containing vapors at the source. The high vapor pressure (64.9

mmHg at 25°C) indicates a significant inhalation hazard if handled on an open bench. [1][2][4]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the

chemical. The selection must be specific to the hazards presented.

Eye/Face Protection: Chemical safety goggles are mandatory. If there is a splash hazard, a
face shield should be worn in addition to goggles. This is a direct countermeasure to the
H319 "Causes serious eye irritation" classification.

Skin Protection: A flame-resistant lab coat and chemically resistant gloves are required.
[4]Given the H315 "Causes skin irritation" hazard, ensure complete skin coverage. Nitrile
gloves are a common choice, but for prolonged operations, consult a glove manufacturer's
compatibility chart for halogenated compounds.

Respiratory Protection: If engineering controls fail or during a large spill response, a multi-
purpose combination respirator cartridge (US) or equivalent is necessary.

Safe Handling, Storage, and Disposal Protocols
Protocol 1: Standard Laboratory Handling

Preparation: Before handling, ensure a chemical fume hood is operational and the sash is at
the appropriate height. Don all required PPE. Locate the nearest eyewash station and safety
shower.

Aliquotting: Use non-sparking tools for transfers. [4]Dispense the required amount in the
fume hood, keeping the container tightly closed when not in use to minimize vapor release.

Reaction Setup: Conduct all reactions within the fume hood. The compound is light-sensitive;
consider using amber glass vessels or wrapping the reaction flask with aluminum foil to
prevent degradation. [2]4. Post-Handling: Thoroughly wash hands and any potentially
exposed skin with soap and water after handling is complete. Decontaminate all equipment
and the work surface.

Protocol 2: Storage
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» Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. [4]A
recommended storage temperature is below 15°C in a dark location. * Incompatibilities:
Store away from strong oxidizing agents, strong bases, and other incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and statements.

Protocol 3: Waste Disposal

Waste material must be disposed of in accordance with national and local regulations. 1.
Collect waste 1,1,1-Trifluoro-3-iodopropane and contaminated materials in a designated,
labeled, and sealed container. 2. Do not mix with other waste streams unless compatibility is
confirmed. 3. Handle the uncleaned, empty container as you would the product itself. 4.
Arrange for pickup by a licensed hazardous waste disposal company.

Emergency Procedures and First Aid

Rapid and correct response to an exposure or spill is critical to minimizing harm.

First-Aid Measures

 Inhalation: If vapors are inhaled, immediately move the person to fresh air and keep them
comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor. [6]*
Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical attention. [6]* Eye Contact:
Immediately rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention. [6]* Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek
immediate medical attention.

Accidental Release Measures

The following workflow outlines the procedure for a small-scale laboratory spill.
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Assess Spill
(Size & Location)

Is spill large or unmanageable?
YES: Evacuate & Call Emergency Response

Evacuate Immediate Area Don Appropriate PPE
Alert Colleagues (Incl. Respirator if needed)

NO: Proceed with cleanup

Contain Spill
(Use inert absorbent material)

Collect Absorbent

(Place in sealed waste container)

Decontaminate Area
(Soap & Water or appropriate solvent)

Dispose of Waste

(Follow hazardous waste protocol)

Report Incident
(Follow institutional policy)

Click to download full resolution via product page

Caption: Workflow for responding to a laboratory spill.

Toxicological and Stability Insights
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While comprehensive toxicological data is not thoroughly investigated, the GHS classification is
based on established knowledge of similar halogenated compounds and available data. [5]The
primary toxicological concerns are irritation to any tissue that comes into direct contact with the
liquid or its vapors.

Stability and Reactivity:

o Chemical Stability: The product is considered chemically stable under standard ambient
conditions (room temperature). * Conditions to Avoid: Avoid exposure to light, heat, and
incompatible materials.

o Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may
release hazardous substances such as hydrogen fluoride (HF), hydrogen iodide (HI), and
carbon oxides.

Conclusion

1,1,1-Trifluoro-3-iodopropane is an essential reagent whose utility in pharmaceutical
development is matched by its potential hazards. A safety-first mindset, grounded in a deep
understanding of its chemical properties and reactive nature, is non-negotiable. By
implementing the engineering controls, adhering to strict handling protocols, and being
prepared for emergencies as outlined in this guide, researchers can mitigate the risks and
utilize this compound effectively and safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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